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Compound of Interest

Compound Name: Perivine

Cat. No.: B192073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perivine is an indole alkaloid with potential therapeutic applications, notably in the context of

Alzheimer's disease. It has been suggested that Perivine may resolve the instability of the

retinoblastoma-associated proteins (RbAp48) complex. Accurate and consistent preparation of

Perivine stock solutions is crucial for obtaining reproducible results in experimental settings.

These application notes provide a detailed protocol for the preparation of Perivine stock

solutions for use in research and drug development.

Quantitative Data Summary
A summary of the key quantitative data for Perivine is presented in the table below for easy

reference.
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Property Value

Molecular Weight 338.41 g/mol

CAS Number 2673-40-7

Appearance Solid powder

Solubility in DMSO 10 mM

Other Potential Solvents
Chloroform, Dichloromethane, Ethyl Acetate,

Acetone

Storage of Solid
Dry, dark, and at 0 - 4°C for short term (days to

weeks) or -20°C for long term (months to years).

Storage of Stock Solution

In solvent at -80°C for up to 1 year. Can also be

stored at 0 - 4°C for short term (days to weeks)

or -20°C for long term (months).

Experimental Protocol: Preparation of a 10 mM
Perivine Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Perivine in Dimethyl

Sulfoxide (DMSO).

Materials:

Perivine (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Spatula

Vortex mixer
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Sonicator (recommended)

Pipettes and sterile filter tips

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Perivine and DMSO.

Handle Perivine powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for Perivine and DMSO before use.

Procedure:

Calculate the required mass of Perivine:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 338.41 g/mol = 3.3841 mg

Weigh the Perivine powder:

Using a calibrated analytical balance, carefully weigh the calculated amount of Perivine
powder.

Transfer the powder to a sterile microcentrifuge tube or vial.

Dissolve in DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the Perivine powder.

Vortex the tube thoroughly for at least one minute to facilitate dissolution.
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Sonication (Recommended):

For complete dissolution, sonication is recommended.

Place the tube in a sonicator bath and sonicate until the solution is clear and all solid has

dissolved.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots in tightly sealed vials at -80°C for long-term storage (up to one year).

For shorter-term storage, -20°C is also acceptable.

Preparation of Working Solutions:

To prepare a working solution from the 10 mM stock, dilute the stock solution in the appropriate

cell culture medium or experimental buffer to the desired final concentration.

Example: To prepare 1 mL of a 100 µM working solution:

Use the formula: C1V1 = C2V2

(10 mM) * V1 = (0.1 mM) * (1 mL)

V1 = 0.01 mL or 10 µL

Add 10 µL of the 10 mM Perivine stock solution to 990 µL of the desired medium or buffer.

Visualizations
Experimental Workflow for Perivine Stock Solution
Preparation
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Workflow for Perivine Stock Solution

Start

1. Weigh Perivine Powder

2. Add Anhydrous DMSO

3. Vortex Thoroughly

4. Sonicate Until Dissolved
(Recommended)

5. Aliquot into Vials

6. Store at -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a Perivine stock solution.
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Proposed Signaling Pathway of Perivine in Alzheimer's
Disease

Proposed Mechanism of Perivine in Alzheimer's Disease

Perivine
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Caption: Proposed mechanism of Perivine in Alzheimer's disease.
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To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Perivine Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192073#how-to-prepare-a-stock-solution-of-perivine-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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